Cas no 107802-80-2 (Methyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside)

• Product Name: Methyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside
• CAS No: 107802-80-2
• MF: C₂₈H₃₂O₄S
• MW: 464.616287231445
• MDL: MFCD06797141
• CID: 127696
• PubChem ID: 87557894
• Update Time: 2025-10-29

Methyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-L-Galactopyranoside, methyl6-deoxy-2,3,4-tris-O-(phenylmethyl)-1-thio-
• Methyl 2,3,4-Tri-O-benzyl-1-thio-beta-L-fucopyranoside
• (2S,3R,4R,5S,6R)-2-methyl-6-methylsulfanyl-3,4,5-tris(phenylmethoxy)oxane
• -<small>L<
• Methyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside
• Methyl 2,3,4-tri-O-benzyl-b-L-thiofucopyranoside
• Methyl 2,3,4-tri-O-benzyl-β-L-thiofucopyranoside
• Methyl 2,3,4-Tri-O-benzyl-1-thio-βMethyl2,3,4-tri-O-benzyl-b-L-thiofucopyranoside
• (2S,3R,4R,5S,6R)-3,4,5-Tris(benzyloxy)-2-methyl-6-(methylthio)tetrahydro-2H-pyran
• Methyl 2,3,4-tri-O-benzyl-1-thio-β-L-fucopyranoside
• M1628
• 1-(Methylthio)-2-O,3-O,4-O-tribenzyl-1-deoxy-beta-L-fucopyranose
• (2S,3R,4R,5S,6R)-3,4,5-TRIS(BENZYLOXY)-2-METHYL-6-(METHYLSULFANYL)OXANE
• W-200771
• SCHEMBL8003289
• A895393
• 107802-80-2
• AS-73818
• T71580
• AKOS027320162
• MFCD06797141
• DTXSID00454488
• CS-0214485
• DENOSPOKQXYGTJ-NNVCNDCRSA-N

• MDL： MFCD06797141
• Inchi： 1S/C28H32O4S/c1-21-25(29-18-22-12-6-3-7-13-22)26(30-19-23-14-8-4-9-15-23)27(28(32-21)33-2)31-20-24-16-10-5-11-17-24/h3-17,21,25-28H,18-20H2,1-2H3/t21-,25+,26+,27-,28+/m0/s1
• InChI Key： DENOSPOKQXYGTJ-NNVCNDCRSA-N
• SMILES： S(C)[C@@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 464.20200
• Monoisotopic Mass: 464.20213067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 62.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 53.0 to 58.0 deg-C
• Boiling Point: 582.0±50.0 °C at 760 mmHg
• Flash Point: 305.8±30.1 °C
• PSA: 62.22000
• LogP: 5.85040
• Solubility: Not determined
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Methyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Additional information on Methyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside

Comprehensive Guide to Methyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside (CAS No. 107802-80-2)

Methyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside (CAS No. 107802-80-2) is a specialized carbohydrate derivative widely used in glycoscience research and pharmaceutical development. This compound, often abbreviated as MTBF in research circles, serves as a crucial intermediate in the synthesis of complex glycoconjugates and oligosaccharides. With the growing interest in glycobiology and glycotherapeutics, understanding this compound's properties and applications has become increasingly important for researchers and industry professionals.

The molecular structure of Methyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside features a fucose sugar core with three benzyl protecting groups and a methylthio anomeric substituent. This unique configuration makes it particularly valuable for stereoselective glycosylation reactions, a hot topic in current medicinal chemistry research. Recent studies in ACS journals and RSC publications have highlighted its utility in constructing biologically active carbohydrate-based drugs, especially in the development of antiviral agents and cancer therapeutics.

From a synthetic chemistry perspective, 107802-80-2 offers several advantages. The benzyl protecting groups provide excellent stability during multi-step syntheses, while the thioglycoside moiety serves as an efficient glycosyl donor in modern glycosylation methodologies. These characteristics align perfectly with current trends in green chemistry, as they often lead to higher yields and reduced waste compared to traditional approaches. Researchers exploring sustainable synthetic routes for complex sugars frequently turn to derivatives like MTBF.

The applications of Methyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside extend beyond basic research. In the biopharmaceutical industry, it plays a role in developing glycosylated biologics, a rapidly growing segment of the drug market. With increasing demand for personalized medicine and targeted therapies, compounds like 107802-80-2 are gaining attention for their potential in creating next-generation therapeutics. Recent patent filings indicate its use in vaccine adjuvants and immune modulators, particularly in relation to emerging infectious diseases.

Quality control and characterization of MTBF typically involve advanced analytical techniques. HPLC analysis, mass spectrometry, and NMR spectroscopy are commonly employed to verify the purity and structure of this compound. These methods align with current GMP standards and meet the rigorous requirements of pharmaceutical-grade materials. For researchers sourcing this material, understanding these quality parameters is essential, especially when working on FDA submission projects or clinical trial materials.

The market dynamics surrounding Methyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside reflect broader trends in the fine chemicals sector. As glycoscience continues to intersect with drug discovery, demand for high-quality carbohydrate intermediates has grown steadily. Suppliers catering to academic laboratories and biotech startups report increasing inquiries about CAS 107802-80-2, particularly from researchers working on glycan arrays and carbohydrate-based diagnostics.

Storage and handling of MTBF require standard laboratory precautions for organic compounds. While not classified as hazardous under current regulations, proper storage in anhydrous conditions at recommended temperatures helps maintain stability. These practical considerations are particularly relevant for process chemists scaling up syntheses or formulation scientists developing final drug products.

Future research directions involving 107802-80-2 may explore its potential in glycoengineering applications or as a building block for artificial oligosaccharides. The compound's versatility positions it well for emerging fields like glycobiotechnology and synthetic biology. As the scientific community continues to unravel the biological functions of fucose-containing molecules, derivatives like Methyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside will likely remain valuable tools in both basic and applied research.

For researchers considering MTBF for their projects, several factors should be evaluated. The compound's stereochemical purity, batch-to-batch consistency, and supplier reliability are critical when planning multi-step syntheses. These considerations become especially important in GMP environments or when working toward publication-quality results. Current best practices suggest thorough characterization of each new batch, even when sourcing from reputable suppliers.

In conclusion, Methyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside (CAS No. 107802-80-2) represents an important tool in modern carbohydrate chemistry. Its applications span from fundamental glycosylation studies to potential therapeutic development, reflecting the growing importance of glycosylation in biological systems. As research in glycobiology advances, specialized intermediates like MTBF will continue to facilitate discoveries at the intersection of chemistry and biology.